Cas no 1396889-99-8 ((2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide
• CAS No: 1396889-99-8
• MF: C₁₆H₁₄N₂O₂S₂
• MW: 330.424561023712
• CID: 5799092
• Update Time: 2025-05-20

(2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]prop-2-enamide
• (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide

• Inchi： 1S/C16H14N2O2S2/c1-11-14(22-16(18-11)13-5-3-9-21-13)10-17-15(19)7-6-12-4-2-8-20-12/h2-9H,10H2,1H3,(H,17,19)/b7-6+
• InChI Key： FUNNULQRNMZRDO-VOTSOKGWSA-N
• SMILES： C(NCC1SC(C2SC=CC=2)=NC=1C)(=O)/C=C/C1=CC=CO1

Additional information on (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide

Introduction to Compound (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide (CAS No. 1396889-99-8)

The compound (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide, identified by its CAS number 1396889-99-8, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a conjugated system of a furan ring and a thiazole scaffold, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel pharmaceuticals. The structural motif of (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide combines the properties of furan and thiazole, which are known for their diverse biological activities. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties, while thiazole derivatives are recognized for their role in treating various diseases, including cardiovascular disorders and cancer.

The compound's molecular structure includes a propenamide moiety, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how the molecule interacts with biological targets. The presence of a methyl group on the thiazole ring and a thiophene ring further enhances its complexity, potentially leading to unique interactions with biological receptors.

Recent studies have highlighted the importance of conjugated systems in medicinal chemistry. The conjugation in (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide not only contributes to its stability but also influences its electronic properties. These properties are crucial for understanding how the molecule might interact with biological systems. For instance, the conjugated system can affect the molecule's ability to absorb light or participate in redox reactions, which are essential mechanisms in many biological processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex heterocyclic framework. These techniques allow for precise control over the molecular structure, enabling chemists to fine-tune the properties of the compound for specific applications.

In terms of biological activity, preliminary studies suggest that (2E)-3-(furan-2-yl)-N-{[4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-yl]methyl}prop-2-enamide may exhibit promising effects in several therapeutic areas. For example, its structural features could make it a potential candidate for developing drugs targeting neurological disorders. The interaction between the furan and thiazole rings might disrupt pathological pathways associated with conditions such as Alzheimer's disease or Parkinson's disease.

Additionally, the compound's ability to cross the blood-brain barrier is an important consideration in drug development. The presence of lipophilic groups could enhance its permeability through this barrier, improving its efficacy as a therapeutic agent. Further research is needed to confirm these hypotheses and explore other potential applications.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict how (2E)-3-(furan-2-yli]-N-{[4-methyl--(thiophen--'z--yil)--1'3--thiazol--'5--yil]methyl}prop--'z--enamide might interact with biological targets at an atomic level. These simulations provide valuable insights into the compound's binding affinity and mechanism of action, guiding experimental efforts and accelerating the drug discovery process.

Epidemiological studies have also shown that compounds with similar structural motifs can have significant health benefits. For instance, furan derivatives have been linked to improved metabolic health outcomes in certain populations. Similarly, thiazole-based drugs have demonstrated efficacy in treating various inflammatory conditions. By leveraging these findings, researchers can design clinical trials to assess the therapeutic potential of ('E)--'z)--3--)('furan-'z--)('yil)--N----{['4----('methyl-'z--)('thiophene-'z--)('yil')---'1'3----('thiazole-'z--)('5----'yil)]---'methyl}prop---'z---enamide in human populations.

The environmental impact of synthesizing and using this compound is another critical consideration. Sustainable chemistry practices are increasingly being adopted to minimize waste and reduce energy consumption during production. Researchers are exploring green solvents and catalytic methods that can enhance the efficiency of synthetic routes while maintaining high yields.

In conclusion, (CAS No 1396889--99--8) represents a fascinating example of how complex molecular structures can lead to novel therapeutic agents Its unique combination furan thiazole propenamide features make it an exciting prospect for further exploration Future research should focus on elucidating its biological activity understanding its mechanism action optimizing synthetic routes for large-scale production Additionally environmental considerations should be integrated into these efforts ensuring that promising compounds like this one are developed responsibly As our understanding grows this molecule may pave way new treatments various diseases improving human health worldwide